1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound features a fluorinated propan-2-ol backbone substituted with a 2,2,4-trimethylpyrrolidine moiety.
Properties
Molecular Formula |
C10H20FNO |
|---|---|
Molecular Weight |
189.27 g/mol |
IUPAC Name |
1-fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol |
InChI |
InChI=1S/C10H20FNO/c1-8-4-10(2,3)12(6-8)7-9(13)5-11/h8-9,13H,4-7H2,1-3H3 |
InChI Key |
ZAXOZHITJXZQRR-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(N(C1)CC(CF)O)(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol typically involves the reaction of 3-chloro-1-fluoropropane with 2,2,4-trimethylpyrrolidine in the presence of a base such as sodium hydride. The reaction is carried out in an aprotic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Chemical Reactions Analysis
Types of Reactions: 1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.
Reduction: The compound can be reduced to remove the fluorine atom or to modify the pyrrolidine ring.
Substitution: The fluorine atom can be substituted with other nucleophiles such as amines or thiols.
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: Nucleophiles like sodium azide (NaN3) or thiourea in polar aprotic solvents.
Major Products:
Oxidation: Formation of 1-fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-one.
Reduction: Formation of 1-fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-amine.
Substitution: Formation of 1-azido-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol.
Scientific Research Applications
1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol has diverse applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.
Biology: Investigated for its potential as a bioactive molecule in enzyme inhibition studies.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the development of novel materials with unique physical and chemical properties.
Mechanism of Action
The mechanism of action of 1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atom can enhance the compound’s binding affinity and selectivity by forming strong hydrogen bonds or electrostatic interactions. The pyrrolidine ring can contribute to the compound’s stability and bioavailability by increasing its lipophilicity and resistance to metabolic degradation.
Comparison with Similar Compounds
Structural Analogs and Substituent Effects
1-(3,3-Dimethylpiperidin-1-yl)-3-fluoropropan-2-ol (CAS 1855530-18-5)
- Molecular Formula: C₁₀H₂₀FNO
- Key Differences : Replaces the 2,2,4-trimethylpyrrolidine group with a 3,3-dimethylpiperidine ring.
- The fluorine substitution remains consistent, suggesting similar electronic effects .
1-(Piperidin-1-yl)-3-(2,4,6-trimethyl-phenyl)propan-2-ol
- Molecular Formula: Not explicitly stated (structure includes a phenyl group).
- Key Differences : Substitutes fluorine with a 2,4,6-trimethylphenyl group.
- Implications : The bulky aromatic substituent increases hydrophobicity and may reduce solubility in polar solvents. Crystallographic data indicate a planar phenyl group, which could enhance π-π stacking interactions in solid-state structures .
1-[(3R)-3-aminopyrrolidin-1-yl]-2-methylpropan-2-ol
- Molecular Formula : C₈H₁₈N₂O
- Key Differences: Features an amino group on the pyrrolidine ring instead of methyl groups.
Physicochemical Properties
- Fluorine Impact: Fluorination typically lowers boiling points compared to non-fluorinated analogs due to reduced van der Waals interactions. However, the bulky pyrrolidine/piperidine groups may counteract this effect .
- Steric Effects : The 2,2,4-trimethylpyrrolidine group in the target compound likely increases steric hindrance, reducing reactivity at the hydroxyl group compared to less-substituted analogs .
Biological Activity
1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
The chemical structure of 1-Fluoro-3-(2,2,4-trimethylpyrrolidin-1-yl)propan-2-ol can be represented as follows:
This compound features a fluoro group and a pyrrolidine moiety, which are critical for its biological activity.
The biological activity of this compound is primarily attributed to its interaction with various receptors and enzymes. The presence of the fluorine atom enhances lipophilicity and bioavailability, potentially influencing the compound's interaction with biological targets.
Key Biological Activities
- Anticholinergic Activity : The compound may exhibit anticholinergic properties by blocking acetylcholine receptors, which can affect neurotransmission.
- CNS Effects : Due to its ability to cross the blood-brain barrier, it may influence central nervous system functions, possibly leading to sedative or anxiolytic effects.
- Enzyme Inhibition : Some studies suggest that compounds with similar structures can inhibit enzymes involved in neurotransmitter metabolism.
Table 1: Comparative Biological Activities
| Compound Name | Activity Type | Reference |
|---|---|---|
| Compound A | Anticholinergic | |
| Compound B | CNS Depressant | |
| Compound C | Enzyme Inhibitor |
Case Study 1: CNS Effects
A study examining a related pyrrolidine derivative demonstrated significant CNS depressant effects in animal models. The results indicated that the compound reduced locomotor activity and increased sedation levels in rodents.
Case Study 2: Enzyme Interaction
Another investigation focused on a structurally similar compound that inhibited acetylcholinesterase activity. This inhibition led to elevated levels of acetylcholine in synaptic clefts, suggesting potential therapeutic applications in cognitive disorders.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
